Cas no 1261927-26-7 (2-(3-Fluoro-2-methylphenyl)isonicotinic acid)
1261927-26-7 structure
Product Name:2-(3-Fluoro-2-methylphenyl)isonicotinic acid
CAS No:1261927-26-7
MF:C13H10FNO2
MW:231.222406864166
CID:2763998
PubChem ID:53222829
Update Time:2025-04-21
2-(3-Fluoro-2-methylphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- MFCD18317003
- 2-(3-Fluoro-2-methylphenyl)isonicotinic acid, 95%
- DTXSID40687172
- 1261927-26-7
- 2-(3-FLUORO-2-METHYLPHENYL)ISONICOTINIC ACID
- 2-(3-Fluoro-2-methylphenyl)isonicotinic acid
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- Inchi: 1S/C13H10FNO2/c1-8-10(3-2-4-11(8)14)12-7-9(13(16)17)5-6-15-12/h2-7H,1H3,(H,16,17)
- InChI Key: LXKLTWVARMCQNV-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C2C=C(C(=O)O)C=CN=2)=C1C
Computed Properties
- Exact Mass: 231.06955672Da
- Monoisotopic Mass: 231.06955672Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2Ų
2-(3-Fluoro-2-methylphenyl)isonicotinic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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